Cas no 2097944-42-6 (2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide)

• Product Name: 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide
• CAS No: 2097944-42-6
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 4774108
• Update Time: 2025-08-05

2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide
• 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide

• Inchi： 1S/C10H18N2OS/c1-7(11)10(13)12(8-2-3-8)9-4-5-14-6-9/h7-9H,2-6,11H2,1H3
• InChI Key： LTFDIUJULUMFID-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C(C)N)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6

Additional information on 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide

2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide (CAS No. 2097944-42-6): A Comprehensive Overview

The compound 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide (CAS No. 2097944-42-6) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we delve into the structural composition, synthesis methods, applications, and the latest research findings associated with this compound.

Structural Analysis and Synthesis Methods

The molecular structure of 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide is defined by its amide functional group, which plays a pivotal role in its chemical reactivity and biological activity. The molecule consists of a cyclopropyl group and a tetrahydrothiophen moiety, both of which contribute to its unique physical and chemical properties. Recent advancements in synthetic chemistry have enabled the development of efficient routes for the synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

One of the most notable studies in this area involves the use of cyclopropylamine derivatives as key intermediates in the synthesis process. Researchers have demonstrated that these intermediates can be readily converted into the desired amide product through optimized reaction conditions, ensuring high yields and purity. The incorporation of tetrahydrothiophene as a substituent has also been shown to enhance the stability and solubility of the compound, making it more suitable for various applications.

Applications in Drug Development

The potential of 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide in drug development has been a focal point of recent research efforts. This compound exhibits promising pharmacological properties, including high bioavailability and selective binding affinity for specific biological targets. For instance, studies have highlighted its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Moreover, the compound's structural flexibility allows for further modifications to enhance its therapeutic efficacy. By incorporating additional functional groups or altering the substituents on the cyclopropyl or tetrahydrothiophene moieties, researchers can tailor the compound's properties to target specific pathological pathways. These findings underscore the importance of cyclopropyl-containing compounds in modern drug discovery.

Role in Materials Science

Beyond its biological applications, 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide has also found relevance in materials science. Its unique combination of mechanical strength and thermal stability makes it an attractive candidate for use in advanced materials such as polymers and composites. Recent studies have explored its potential as a building block for synthesizing high-performance polymers with tailored mechanical properties.

In particular, the incorporation of tetrahydrothiophene-derived units into polymer backbones has been shown to significantly improve their mechanical resilience and thermal stability. This advancement opens new avenues for the development of materials suitable for extreme environmental conditions, such as those encountered in aerospace or deep-sea exploration.

Environmental Applications

The environmental impact of chemical compounds is a critical consideration in modern research. In this context, 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide has demonstrated potential as an eco-friendly alternative to traditional chemicals used in industrial processes. Its biodegradability and low toxicity make it a promising candidate for use in green chemistry applications.

Recent studies have focused on its role as a catalyst in environmentally friendly chemical reactions. For example, researchers have utilized this compound to facilitate selective oxidation reactions under mild conditions, reducing energy consumption and minimizing waste generation. These findings highlight the importance of developing sustainable chemical processes that align with global environmental goals.

Conclusion

In summary, 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide (CAS No. 2097944-42-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, coupled with advancements in synthetic methods and application-oriented research, position it as a valuable tool in drug development, materials science, and environmental chemistry.

As research continues to uncover new insights into this compound's properties and potential uses, it is likely that cyclopropyl-containing compounds like 2-Amino-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)propanamide will play an increasingly important role in shaping future innovations across multiple industries.